Cas no 71031-04-4 (Oxirane,2-[(4-methoxyphenoxy)methyl]-, (2R)-)

• Product name: Oxirane,2-[(4-methoxyphenoxy)methyl]-, (2R)-
• CAS No: 71031-04-4
• MF: C₁₀H₁₂O₃
• MW: 180.20048
• CID: 562802
• PubChem ID: 736950

Oxirane,2-[(4-methoxyphenoxy)methyl]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[(4-methoxyphenoxy)methyl]-, (2R)-
• (2S)-2-[(4-METHOXYPHENOXY)METHYL]OXIRANE
• (S)-
• (S) cyano-(4-fluoro-3-phenoxy-phenyl)-methanol
• (S)-((4-methoxyphenoxy)methyl)oxirane
• (S)-2-(4-methoxyphenoxymethyl)oxirane
• (S)-4-Fluoro-3-phenoxybenzaldehyde Cyanhydrine
• (S)-4-fluoro-3-phenoxybenzaldehyde cyanohydrin
• (S)-4-FLUORO-3-PHENOXYBENZALDEHYDE-CYANHYDRINE
• (S)-glycidyl p-methoxyphenyl ether
• (S)-O-(4-methoxyphenyl)glycidol
• A-Cyano-3-phenoxy-4-fluorobenzyl Alcohol
• A-hydroxy-3-phenoxybenzene
• FT-0668682
• DTXSID301277445
• (R)-2-((4-Methoxyphenoxy)methyl)oxirane
• 26744-15-0
• SCHEMBL5994567
• MFCD06657661
• AKOS017343663
• (2r)-2-[(4-methoxyphenoxy)methyl]oxirane
• (R)-4-Methoxyphenyl glycidyl ether
• Oxirane, 2-[(4-methoxyphenoxy)methyl]-, (2R)-
• Z1255489726
• 71031-04-4
• EN300-2155725

• Inchi： InChI=1S/C10H12O3/c1-11-8-2-4-9(5-3-8)12-6-10-7-13-10/h2-5,10H,6-7H2,1H3
• InChI Key： AVWGFHZLPMLKBL-UHFFFAOYSA-N
• SMILES： COc1ccc(OCC2CO2)cc1

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 31Ų

Experimental Properties

• PSA: 30.99
• LogP: 1.47280